Cas no 80015-09-4 (N(10)-(cyanomethyl)-5,8-dideazafolic acid)

N(10)-(cyanomethyl)-5,8-dideazafolic acid structure
80015-09-4 structure
Product name:N(10)-(cyanomethyl)-5,8-dideazafolic acid
CAS No:80015-09-4
MF:C23H22N6O6
MW:478.457384586334
CID:984994

N(10)-(cyanomethyl)-5,8-dideazafolic acid Chemical and Physical Properties

Names and Identifiers

    • N(10)-(cyanomethyl)-5,8-dideazafolic acid
    • N-(4-{(Cyanomethyl)[(4-hydroxy-2-imino-1,2-dihydroquinazolin-6-yl)methyl]amino}benzoyl)glutamic acid
    • L-Glutamic acid, N-(4-(((2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)methyl)(cyanomethyl)amino)bezoyl)-
    • CID 135625312
    • Inchi: 1S/C23H22N6O6/c24-9-10-29(12-13-1-6-17-16(11-13)21(33)28-23(25)27-17)15-4-2-14(3-5-15)20(32)26-18(22(34)35)7-8-19(30)31/h1-6,11,18H,7-8,10,12H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t18-/m0/s1
    • InChI Key: DYXZEOJTRVEJOX-SFHVURJKSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N(CC#N)CC1C=CC2=C(C(NC(N)=N2)=O)C=1)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 905
  • Topological Polar Surface Area: 198

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